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Compound of Interest

Compound Name: Sodium metabisulfite

Cat. No.: B7800699 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to both personal safety and the integrity of experimental outcomes.

Sodium metabisulfite, a common yet hazardous chemical, requires stringent safety protocols.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to ensure its proper use in the laboratory.

Personal Protective Equipment (PPE)
When handling sodium metabisulfite, a comprehensive array of personal protective

equipment is non-negotiable to prevent contact, inhalation, and ingestion.
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PPE Category Equipment

Eye/Face Protection

Chemical splash goggles are mandatory. A face

shield should be worn in situations where

splashing is a possibility.[1][2][3]

Skin Protection

Chemical-resistant gloves (such as nitrile or

neoprene) and a lab coat or apron resistant to

acids are required.[1][3]

Respiratory Protection

For dusty conditions, an N95 or KN95 mask is

the minimum requirement.[1] In areas with

higher concentrations or in confined spaces, a

half-face respirator with appropriate dust filters

or a full-face supplied-air respirator should be

used.[1]

Exposure Control Limits
Adherence to established exposure limits is critical for maintaining a safe laboratory

environment.

Parameter Value

OSHA Permissible Exposure Limit (PEL) 5 mg/m³ (Time Weighted Average)[4]

NIOSH Recommended Exposure Limit (REL) 5 mg/m³ (10-hour TWA)[2]

ACGIH Threshold Limit Value (TLV) 5 mg/m³ (8-hour TWA)[2]

Safe Handling and Storage Protocols
Handling:

Ventilation: Always handle sodium metabisulfite in a well-ventilated area, preferably within

a chemical fume hood or under a local exhaust ventilation system to minimize dust and gas

accumulation.[1][5]
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Preventing Dust: To avoid creating airborne dust, handle the powder gently. Use sealed tools

for transfers and avoid dropping or shaking containers.[1][3]

Preparing Solutions: When preparing solutions, always add the solid sodium metabisulfite
to water slowly. Never add water to the solid, as this can cause a dangerous exothermic

reaction and splashing.[1]

Incompatible Substances: Keep sodium metabisulfite away from strong acids (like

hydrochloric or sulfuric acid), as contact will liberate toxic sulfur dioxide gas.[1] Also, avoid

contact with oxidizing agents, heat sources, and open flames.[6]

Storage:

Store in a cool, dry, and well-ventilated area with temperatures below 30°C (86°F) and

humidity below 75%.[1]

Keep containers tightly sealed and protect them from moisture and physical damage.[5][6]

Segregate from acids, oxidizers, flammable materials, and foodstuffs.[1]

Ensure containers are clearly labeled with the chemical name and appropriate hazard

warnings.[1]

Emergency Procedures
Spill and Leak Response:

Minor Spills:

Evacuate non-essential personnel from the immediate area.

Wear the appropriate PPE as detailed above.

Cover the spill with a dry absorbent material such as sand or vermiculite.[1]

Carefully collect the absorbed material into a sealed, labeled container for disposal.[1][2]
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Do not use water to clean up the initial spill, as it can create a solution and spread the

contamination.[1][2]

After the bulk of the material is removed, decontaminate the area by neutralizing any

residue with a 5% sodium carbonate solution, followed by a water rinse.[1]

Major Spills:

Evacuate the entire area immediately.

Contact your institution's emergency response team.

If safe to do so, contain the dust with plastic sheeting to prevent further spread.[1]

First Aid Measures:

Inhalation: Move the affected individual to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[1][5]

Skin Contact: Remove all contaminated clothing. Rinse the affected skin area with running

water for at least 15 minutes. Seek medical attention.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[1][5][7] Seek immediate emergency medical attention.[1][5][7]

Ingestion: Do not induce vomiting. Rinse the mouth with water and have the person drink

milk or egg whites if available. Call a poison control center or seek immediate medical

attention.[1]

Disposal Plan
All waste containing sodium metabisulfite must be treated as hazardous waste.

Collect all spilled materials and any contaminated absorbent in a clearly labeled, sealed

container.

Dispose of the waste through a licensed hazardous waste disposal company.
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Follow all applicable federal, state, and local regulations for chemical waste disposal.[4][8]

Do not dispose of it down the drain or in the regular trash.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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